5-cyclopropyl-N-(1-phenylpropylideneamino)-1H-pyrazole-3-carboxamide
Description
5-Cyclopropyl-N-(1-phenylpropylideneamino)-1H-pyrazole-3-carboxamide is a pyrazole-based compound featuring a cyclopropyl substituent at position 5 and a carboxamide group at position 2. This structural motif is common in medicinal chemistry, where pyrazole derivatives are explored for antimicrobial, anticancer, and enzyme-inhibitory activities .
Properties
Molecular Formula |
C16H18N4O |
|---|---|
Molecular Weight |
282.34 g/mol |
IUPAC Name |
5-cyclopropyl-N-[(E)-1-phenylpropylideneamino]-1H-pyrazole-3-carboxamide |
InChI |
InChI=1S/C16H18N4O/c1-2-13(11-6-4-3-5-7-11)17-20-16(21)15-10-14(18-19-15)12-8-9-12/h3-7,10,12H,2,8-9H2,1H3,(H,18,19)(H,20,21)/b17-13+ |
InChI Key |
LHTXTBHARWTTLH-GHRIWEEISA-N |
Isomeric SMILES |
CC/C(=N\NC(=O)C1=NNC(=C1)C2CC2)/C3=CC=CC=C3 |
Canonical SMILES |
CCC(=NNC(=O)C1=NNC(=C1)C2CC2)C3=CC=CC=C3 |
solubility |
36.8 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Variations
The compound’s analogs differ primarily in the substituents attached to the pyrazole core or the carboxamide nitrogen. Key examples include:
Key Observations :
- Steric Hindrance: The 1-phenylpropylideneamino group in the target compound may impose greater steric hindrance compared to smaller substituents like cyano or methyl groups in compound 3a .
Comparison :
Physical and Spectroscopic Properties
Notes:
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
